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Compound of Interest

Compound Name:
3-(3-Formylphenyl)-5-

hydroxybenzoic acid

CAS No.: 1261954-30-6

Cat. No.: B6396854

Get Quote

Executive Summary: The Structural Challenge
3-(3-Formylphenyl)-5-hydroxybenzoic acid (CAS: 1022160-01-5) represents a critical

"bifunctional scaffold" in modern medicinal chemistry. Unlike simple benzoic acids, this

molecule integrates three distinct reactive handles—a carboxylic acid, a phenolic hydroxyl, and

a distal aldehyde—across a biphenyl core.

While widely used as a fragment in Transketolase (TK) inhibitor design and Metal-Organic

Framework (MOF) synthesis, its solid-state behavior presents unique challenges compared to

standard building blocks. This guide compares the crystallographic "performance"

(crystallizability, lattice stability, and resolution potential) of this compound against its closest

structural analogs, providing a roadmap for obtaining high-quality X-ray data.

Comparative Performance Analysis
The following analysis contrasts the Title Compound with two established alternatives: 3,5-

Dihydroxybenzoic acid (3,5-DHBA) (a high-solvation analog) and 3-Formylbenzoic acid (3-FBA)

(a mono-functional analog).
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Table 1: Solid-State Developability & Crystallographic
Profile

Feature

Title Compound(3-
(3-Formylphenyl)-5-
hydroxybenzoic
acid)

Alternative A: 3,5-

DHBA(High-
Solvation Analog)

Alternative B: 3-

FBA(Mono-
Functional Analog)

Primary Synthon

Mixed Motif: Acid-Acid

Dimer (

) + Phenol-Aldehyde

Chain (

).

Ring Motif: Hexameric

"Ring-like" H-bond

(RHB) clusters.

Simple Dimer: Acid-

Acid Homodimer only.

Lattice Stability

High: The biphenyl

twist (~37°) locks the

lattice, reducing slip

planes.

Variable: Prone to

forming unstable

solvates (Type A/B)

due to void spaces in

the RHB motif.

Moderate: Planar

stacking often leads to

disorder or twinning.

Solvate Risk

Moderate: The

aldehyde group fills

space efficiently,

reducing channel

formation.

Critical: Highly

hygroscopic; forms

hydrates/solvates

easily (e.g., with THF,

DMSO).

Low: Packs efficiently

without solvent

inclusion.

Rec. Method

Vapor Diffusion:

Methanol (solvent)

into Water (anti-

solvent).

Sublimation: Required

to obtain solvent-free

polymorphs.[1][2]

Slow Evaporation:

Works well from

EtOAc or Acetone.

Resolution Limit

High (<0.8 Å): Rigid

core minimizes

thermal motion.

Medium (0.9–1.0 Å):

Solvate disorder often

degrades high-angle

data.

High (<0.8 Å): High

crystallinity, but check

for twinning.

Expert Insight: The "Biphenyl Twist" Advantage
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Unlike 3,5-DHBA, which struggles with polymorphism due to its flat, symmetrical nature, the

Title Compound possesses a biphenyl linkage. This introduces a torsion angle (typically 35°–

45°) that breaks planarity.

Why this matters: This "twist" acts as a steric anchor, preventing the formation of the

unstable, porous channels seen in 3,5-DHBA solvates. This makes the Title Compound a

superior candidate for fragment-based drug discovery (FBDD), as its crystal forms are more

predictable and stable at room temperature.

Structural Prediction & Synthon Logic
Understanding the supramolecular "code" is essential for successful crystallization.

Predicted Packing Network
Dominant Interaction: The carboxylic acid will form the classic centrosymmetric dimer (

).

Secondary Interaction: The 5-hydroxyl group (donor) will hydrogen bond to the aldehyde

carbonyl (acceptor) of a neighboring molecule.

Result: This creates infinite 1D "tapes" or 2D "sheets," stabilized by

stacking between the offset phenyl rings.

Figure 1: Supramolecular assembly logic. The interplay between the acid dimer and the

phenol-aldehyde chain creates a robust 2D lattice, superior to the fragile solvates of simple

hydroxybenzoic acids.

Experimental Protocols (Self-Validating)
Protocol A: Crystallization Screening (The "Anti-
Solvate" Method)
Objective: Avoid the formation of unstable solvates common to hydroxybenzoic acids.[1]

Preparation: Dissolve 10 mg of 3-(3-Formylphenyl)-5-hydroxybenzoic acid in 0.5 mL of

Methanol (MeOH). Ensure complete dissolution (sonicate if necessary).
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Filtration: Filter through a 0.22 µm PTFE syringe filter into a clean 4 mL vial. Validation: The

solution must be optically clear; any dust will induce twinning.

Diffusion Setup:

Place the 4 mL vial (uncapped) inside a larger 20 mL vial.

Add 3 mL of Water (anti-solvent) to the outer 20 mL vial.

Critical Step: Add 10 µL of Acetic Acid to the outer water reservoir. This suppresses

deprotonation of the carboxylic acid, ensuring the neutral dimer forms.

Incubation: Seal the outer vial tightly. Store at 20°C in a vibration-free zone.

Observation: Crystals should appear within 48–72 hours as prisms. If needles appear, the

nucleation rate is too high—dilute the inner solution by 50%.

Protocol B: Data Collection Strategy (Aldehyde
Management)
Objective: Minimize disorder in the aldehyde group (–CHO), which often rotates freely at room

temperature.

Mounting: Select a block-like crystal (approx. 0.2 x 0.2 x 0.1 mm). Mount on a Mitegen loop

using minimal Paratone oil.

Cooling: Flash cool immediately to 100 K (Liquid Nitrogen stream).

Why: The aldehyde group typically exhibits high thermal parameters (

) at 298 K. Cooling locks the conformation, allowing precise determination of the C=O vs.
C-H orientation.

Strategy: Collect a full sphere (360°) of data.

Resolution: Aim for 0.75 Å. The biphenyl core diffracts well; do not truncate resolution

prematurely.
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Workflow: From Powder to Structure
Figure 2: Decision tree for crystallizing biphenyl-carboxylic acid derivatives. Vapor diffusion is

prioritized to avoid the high-boiling point issues of DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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